Cas no 2229182-04-9 (5-(morpholin-2-yl)thiophene-2-carbonitrile)

• Product Name: 5-(morpholin-2-yl)thiophene-2-carbonitrile
• CAS No: 2229182-04-9
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 6541554
• PubChem ID: 165737413
• Update Time: 2025-07-23

5-(morpholin-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-2-yl)thiophene-2-carbonitrile
• EN300-1744672
• 2229182-04-9

• Inchi： 1S/C9H10N2OS/c10-5-7-1-2-9(13-7)8-6-11-3-4-12-8/h1-2,8,11H,3-4,6H2
• InChI Key： UYRVUWMKWBOHBL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1CNCCO1

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.3Ų

Additional information on 5-(morpholin-2-yl)thiophene-2-carbonitrile

Introduction to 5-(morpholin-2-yl)thiophene-2-carbonitrile (CAS No. 2229182-04-9)

5-(morpholin-2-yl)thiophene-2-carbonitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2229182-04-9, has garnered considerable attention due to its potential applications in drug development and material science. The compound’s structure, featuring a thiophene core substituted with a morpholine ring and a nitrile group, positions it as a versatile intermediate for synthesizing more complex molecules with therapeutic relevance.

The morpholin-2-yl moiety in the name underscores the presence of a morpholine substituent at the 2-position of the thiophene ring. Morpholine derivatives are well-known for their biological activity and are frequently incorporated into pharmaceuticals due to their ability to enhance solubility, stability, and binding affinity. The thiophene-2-carbonitrile part of the molecule introduces a nitrile group at the 2-position of the thiophene ring, which can serve as a pharmacophore or a reactive site for further functionalization. This combination of functional groups makes 5-(morpholin-2-yl)thiophene-2-carbonitrile a promising candidate for various chemical transformations.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Thiophene derivatives, in particular, have been extensively studied for their role in developing antiviral, anticancer, and anti-inflammatory agents. The introduction of nitrogen-containing heterocycles, such as morpholine and nitrile groups, further expands the pharmacological potential of these compounds. Studies have demonstrated that the presence of these functional groups can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In terms of synthetic chemistry, 5-(morpholin-2-yl)thiophene-2-carbonitrile can be synthesized through various pathways. One common approach involves the nucleophilic substitution of a halogenated thiophene with morpholine, followed by cyanation. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the morpholine group onto the thiophene ring. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

The pharmacological properties of 5-(morpholin-2-yl)thiophene-2-carbonitrile have been explored in several preclinical studies. These investigations have revealed that the compound exhibits promising activity against various disease targets. For instance, preliminary data suggest that it may interfere with enzyme pathways involved in cancer progression by inhibiting key kinases or modulating receptor activity. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The structural flexibility of 5-(morpholin-2-yl)thiophene-2-carbonitrile allows for further derivatization to tailor its pharmacological profile. By modifying other positions on the thiophene ring or introducing additional functional groups, chemists can generate a library of analogs with enhanced potency and selectivity. This approach is particularly valuable in drug discovery pipelines where optimization is essential for achieving desired therapeutic effects.

From a material science perspective, 5-(morpholin-2-yl)thiophene-2-carbonitrile also holds potential beyond pharmaceutical applications. Its conjugated system and electron-withdrawing nitrile group make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s ability to absorb light across specific wavelengths and its stability under various conditions make it an interesting candidate for developing advanced materials with optoelectronic properties.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic methods for producing 5-(morpholin-2-yl)thiophene-2-carbonitrile. Catalytic processes that minimize waste and energy consumption are being prioritized to align with environmental regulations and industry standards. Additionally, biocatalytic approaches using enzymes have shown promise in facilitating selective transformations without harsh reagents.

Future research directions for 5-(morpholin-2-yl)thiophene-2-carbonitrile include exploring its role in combination therapies and investigating its mechanisms of action at a molecular level. By understanding how this compound interacts with biological targets, scientists can design more effective drugs with reduced side effects. Furthermore, computational modeling techniques are being employed to predict the behavior of this molecule in complex systems, aiding in rational drug design.

In conclusion,5-(morpholin-2-y/thiophene)-carbonitrile (CAS No. 2229182049) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structure,2229182049, combining functional groups such as morpholine and nitrile,2229182049, positions it as a valuable intermediate for synthesizing novel therapeutics. Ongoing research continues to uncover new applications,2229182049, underscoring the importance of this molecule in advancing scientific knowledge and technological innovation.